BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Navigating the Reactive Landscape
of a Versatile Building Block

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: 2-(Bromomethyl)aniline
CAS No.: 364360-78-1
Cat. No.: B1339722
. J

2-(Bromomethyl)aniline is a bifunctional organic compound of significant interest to
researchers in medicinal chemistry and materials science.[1][2] Its structure, featuring a
nucleophilic amino group and an electrophilic bromomethyl group on an aromatic ring, makes it
a versatile intermediate for synthesizing complex heterocyclic compounds, enzyme inhibitors,
and functionalized polymers.[1][2] However, this same chemical reactivity necessitates a
profound understanding and respect for its associated hazards.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. As a senior
application scientist, my objective is to provide an in-depth, field-proven perspective on the safe
handling, storage, and emergency management of 2-(Bromomethyl)aniline. We will explore
the "why" behind the safety protocols—grounding our procedures in the mechanistic basis of
the compound's reactivity and toxicity. For drug development professionals, where this and
similar molecules are foundational, such a rigorous approach to safety is not merely procedural
but integral to scientific integrity and discovery.

Section 1: Core Hazard Analysis and Risk
Assessment

A thorough understanding of the inherent hazards of 2-(Bromomethyl)aniline is the foundation
of a robust safety protocol. The molecule's toxicity profile is a composite of risks from both the
aniline moiety and the reactive benzylic bromide.
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1.1: GHS Classification and Hazard Statements

While a specific, universally adopted GHS classification for 2-(Bromomethyl)aniline is not
consistently available, a presumptive classification can be formulated based on the well-
documented hazards of its structural analogues, such as 2-bromoaniline and aniline itself.[3][4]
Researchers must handle this compound, at a minimum, as if it possesses the following
hazards.
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Hazard Class Hazard Category Signal Word Hazard Statement
H301/H311/H331:
Acute Toxicity (Oral, Toxic if swallowed, in
] Category 3/4 Danger ] ] )
Dermal, Inhalation) contact with skin, or if
inhaled.[3][4]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.[5]
) H318/H319: Causes
Serious Eye ]
o Category 1/2A Danger serious eye
Damage/Irritation o
damage/irritation.[3][5]
H317: May cause an
Skin Sensitization Category 1 Warning allergic skin reaction.
[3]
H341: Suspected of
Germ Cell . . .
o Category 2 Warning causing genetic
Mutagenicity
defects.[3]
) o ) H351: Suspected of
Carcinogenicity Category 2 Warning )
causing cancer.[3]
H372/H373:
Causes/May cause
Specific Target Organ damage to organs
o Category 1/2 Danger
Toxicity (Repeated) (Blood) through
prolonged exposure.
[31[4]
H410/H411: Very
Hazardous to the ) ) )
_ _ _ toxic/Toxic to aquatic
Aquatic Environment Category 1/2 Warning

(Chronic)

life with long lasting
effects.[3][4]

1.2: The "Why" Behind the Hazards: A Mechanistic

Perspective
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Understanding why 2-(Bromomethyl)aniline is hazardous is critical for appreciating the
importance of control measures.

» The Alkylating Agent: The bromomethyl group makes the benzylic carbon highly electrophilic
and susceptible to nucleophilic attack.[1] In a biological context, this means it can readily
alkylate nucleophilic sites on biomolecules like DNA and proteins. This alkylation is the
mechanistic basis for its suspected mutagenicity and carcinogenicity.

e The Aromatic Amine: The aniline portion of the molecule is responsible for the hematological
toxicity.[6] Upon absorption, aromatic amines can be metabolized, leading to the oxidation of
iron in hemoglobin from the ferrous (Fe?*) state to the ferric (Fe3*) state, forming
methemoglobin. Methemoglobin is incapable of binding and transporting oxygen, leading to
cyanosis (a bluish discoloration of the skin) and, in severe cases, chemical asphyxiation.[6]
[7] Onset of symptoms can be delayed by 2 to 4 hours or more.[7]

1.3: Primary Routes of Exposure and Anticipated
Symptoms
 Inhalation: Toxic if inhaled. Vapors or dust can cause respiratory tract irritation.[5] Systemic

absorption can lead to headache, dizziness, and the onset of methemoglobinemia.[6]

o Skin Contact: Toxic upon absorption through the skin.[4] Causes skin irritation and may lead
to allergic skin reactions (sensitization).[3][5] Prolonged contact allows for significant
systemic absorption, resulting in hematological effects.

o Eye Contact: Causes serious eye irritation and potentially severe damage.[3][5] The
lachrymatory nature of benzylic bromides can cause immediate pain and tearing.

 Ingestion: Toxic if swallowed.[3] Can cause systemic poisoning with symptoms including
nausea, vomiting, and cyanosis.[8]

Section 2: Proactive Safety: Engineering and
Personal Protective Measures

A multi-layered approach to exposure prevention is non-negotiable. The hierarchy of controls
provides a framework for implementing the most effective safety measures.
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2.1: The Hierarchy of Controls

The most effective safety strategies prioritize engineering solutions over personal protective
equipment.

Hierarchy of Controls for 2-(Bromomethyl)aniline

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing engineering solutions.

2.2: Engineering Controls: Your First Line of Defense

All manipulations of 2-(Bromomethyl)aniline, including weighing, transfers, and reaction
setup, must be performed inside a certified chemical fume hood.[9] This is the primary
engineering control to prevent inhalation of dust or vapors and to contain any potential spills.
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The fume hood's exhaust system is critical for maintaining a safe breathing zone for the

researcher.

2.3: Personal Protective Equipment (PPE): The Essential

Barrier

PPE is the last line of defense and must be used without exception.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
ANSI 787.1 (US). A full-face
shield must be worn over the
goggles when handling larger
guantities or during splash-risk

procedures.[4][5]

Protects against splashes and
airborne particles. A face
shield provides an additional
layer of protection for the

entire face.

Skin Protection

Nitrile or neoprene gloves
(inspect before use). A
chemically resistant lab coat or
apron. A full-body suit may be

required for large-scale work.

[4]115]

Prevents dermal contact and
absorption. Use proper glove
removal technique to avoid

self-contamination.[4]

Respiratory

For most lab-scale work within
a fume hood, no respiratory
protection is needed. For spill
cleanup or if engineering
controls fail, a respirator with
OV/AG/P99 (US) or ABEK-P2

(EUV) cartridges is necessary.

[5]

Provides protection from
inhaling harmful vapors or
dusts if primary engineering

controls are compromised.[5]

2.4: Safe Handling and Storage Protocol

o Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Don all required PPE. Prepare all necessary equipment and
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reagents.

» Weighing/Dispensing: Conduct all weighing and transfers on a disposable work surface (e.g.,
weigh paper on a balance) inside the fume hood to contain any minor spills.

o Use: Use the smallest quantity of material necessary for the experiment. Keep containers
tightly closed when not in use.[7]

o Post-Handling: After use, decontaminate the work area. Wash hands and forearms
thoroughly with soap and water, even after removing gloves.[4][5]

o Storage: Store the compound in a cool, dry, well-ventilated, and light-protected area, ideally
between 2-8°C as recommended by some suppliers.[5] The storage location must be locked
and clearly labeled with the appropriate hazard warnings.[3]

Section 3: Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.

3.1: In Case of Exposure

Immediate action is paramount. The goal is to remove the chemical from the body as quickly as
possible.
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Exposure Route

Immediate Action Protocol

Skin

Immediately remove all contaminated clothing
while under a safety shower.[3] Flush the
affected skin with copious amounts of water for
at least 15-20 minutes.[10] Gently wash with
soap and water.[5] Seek immediate medical

attention.[4]

Eyes

Immediately flush eyes with a gentle but large
stream of water for at least 15-20 minutes,
holding the eyelids open.[5][10] Remove contact
lenses if present and easy to do.[3] Seek
immediate medical attention from an

ophthalmologist.[3]

Inhalation

Move the victim to fresh air at once.[5] If
breathing is difficult or has stopped, trained
personnel should provide artificial respiration,
avoiding mouth-to-mouth.[9] Keep the person
warm and at rest.[11] Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting.[12] If the person is
conscious and not convulsing, rinse their mouth
with water and have them drink one or two
glasses of water to dilute the substance.[5][13]
Seek immediate medical attention and provide

the SDS to the medical personnel.[8]

3.2: Spill Management

For a small laboratory spill (<100 mL or 1009):

o Evacuate all non-essential personnel from the immediate area.

e Ensure the area is well-ventilated (keep fume hood running).
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Wearing full PPE (including respiratory protection if necessary), cover the spill with an inert
absorbent material like vermiculite, dry sand, or commercial sorbent pads.[4]

Carefully sweep or scoop the absorbed material into a labeled, sealable waste container.[4]
Clean the spill area with soap and water.

Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.[4]

For large spills, evacuate the laboratory immediately, close the doors, alert personnel in

adjacent areas, and contact your institution's emergency response team.

3.3: Fire-Fighting Strategy

Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or a
water spray.[7]

Specific Hazards: The compound is combustible.[3] Containers may rupture violently if
heated.[11] Fire will produce highly toxic and corrosive gases, including nitrogen oxides
(NOx), carbon monoxide (CO), and hydrogen bromide.[14]

Firefighter Protection: Firefighters must wear full protective clothing and a Self-Contained
Breathing Apparatus (SCBA).[4] Do not allow fire-fighting runoff water to enter drains or
waterways.[6]

3.4: Emergency Response Workflow
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

Assess Situation
(Is it safe to intervene?)

Y

Exposure Event Spill Event

No

Administer First Aid
(See Protocol 3.1)

Small & Controllable?

Seek Immediate Follow Small Spill Evacuate Area

Medical Attention Cleanup Protocol (3.2) Call Emergency Response

Report Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical incident.
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Section 4: Toxicological and Ecological Profile
4.1: Human Health Effects

The primary long-term health concerns stem from its classification as a suspected mutagen
and carcinogen, likely due to its DNA alkylating ability.[3] Repeated or prolonged exposure,
even at low levels, can cause damage to the hematopoietic (blood-forming) system, leading to
chronic methemoglobinemia.[3][9]

4.2: Ecotoxicity

Based on data for aniline and related compounds, 2-(Bromomethyl)aniline is expected to be
toxic to aquatic life, with the potential for long-lasting adverse effects in the aquatic
environment.[3][7] It must not be allowed to enter drains, soil, or waterways.[4] All waste
materials must be collected and disposed of as regulated hazardous chemical waste.[4]

s ection 5: Physical and Chemical :

Property Value Source
CAS Number 364360-78-1 [1][2]
Molecular Formula C7HsBrN [1][2]
Molecular Weight 186.05 g/mol [1112]
IUPAC Name 2-(bromomethyl)aniline [2][15]
LogP (octanol/water) 2.74 [1]
Appearance D.ata not f:onsist[ently available
(likely solid or ail)
Conclusion

2-(Bromomethyl)aniline is a powerful synthetic tool, but its utility is matched by its significant
hazards. Its dual nature as a potent alkylating agent and a toxic aromatic amine demands a
proactive and educated approach to safety. By understanding the mechanisms behind its
toxicity, researchers can move from a mindset of rule-following to one of informed risk
management. Strict adherence to engineering controls, diligent use of personal protective
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equipment, and preparedness for emergency situations are the cornerstones of safely
harnessing the synthetic potential of this valuable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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